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Compound of Interest

Compound Name: Ethyl 3-bromo-2-methylbenzoate

Cat. No.: B171663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
properties of Ethyl 3-bromo-2-methylbenzoate. Due to the limited availability of experimental
data for this specific compound, this guide also includes data for structurally similar compounds
to provide a comparative context. Furthermore, detailed experimental protocols for determining
key physical properties are outlined, alongside a logical workflow for its synthesis from
commercially available precursors.

Core Physical and Chemical Properties

Ethyl 3-bromo-2-methylbenzoate is an organic compound featuring a benzene ring
substituted with a bromo, a methyl, and an ethyl ester group. Its structure suggests it is likely a
liquid at room temperature with low volatility.

Data Presentation: Physical Properties

Direct experimental data for Ethyl 3-bromo-2-methylbenzoate is not widely available in public
literature. The following table summarizes key physical properties, including data for the parent
carboxylic acid (3-bromo-2-methylbenzoic acid) and a closely related isomer, Ethyl 3-
bromobenzoate, for comparative purposes.
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Value for Ethyl 3- Value for 3-bromo-
. Value for Ethyl 3-
Property bromo-2- 2-methylbenzoic
. bromobenzoate
methylbenzoate acid
Molecular Formula C10H11BrO2 CsH7BrO2[1] CoHeBrO2[2][3]
Molecular Weight 243.10 g/mol 215.044 g/mol [1] 229.07 g/mol [2][3]

White to off-white o
Appearance ) Liquid[2]
crystalline powder[1]

Estimated: 316.1+30.0 130-131 °C at 12

Boiling Point
°C at 760 mmHg[1] mmHg[2]
Melting Point 152-156 °CJ[1]
Density ~1.6 g/cm?3[1] 1.431 g/mL at 25 °C[2]
Refractive Index 1.595[1] n20/D 1.541[2]
Insoluble in water;
Soluble in organic
Solubility solvents such as

ethanol, ether, and

acetone.

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of a
compound like Ethyl 3-bromo-2-methylbenzoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like Ethyl 3-bromo-2-methylbenzoate, which may have a relatively
high boiling point, distillation under reduced pressure (vacuum distillation) is often employed to
prevent decomposition.

Protocol:
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o Apparatus Setup: Assemble a simple or fractional distillation apparatus. The apparatus
consists of a round-bottom flask, a distillation head with a thermometer, a condenser, and a
receiving flask. For vacuum distillation, a vacuum adapter and a vacuum source are also
required.

o Sample Preparation: Place a small volume of Ethyl 3-bromo-2-methylbenzoate into the
round-bottom flask, along with a few boiling chips or a magnetic stir bar to ensure smooth
boiling.

e Heating: The flask is heated gently using a heating mantle.

o Temperature Reading: The temperature is recorded from the thermometer placed at the
vapor outlet of the distillation head. The boiling point is the temperature at which the vapor
and liquid are in equilibrium, and a steady stream of distillate is collected in the receiving
flask.

e Pressure Correction: If the boiling point is determined under reduced pressure, it can be
converted to the atmospheric pressure boiling point using a nomograph or appropriate
calculations.

Determination of Density

Density is the mass per unit volume of a substance.
Protocol:

e Mass Measurement: Accurately weigh a clean, dry pycnometer (a small glass flask of known
volume).

» Volume Measurement: Fill the pycnometer with the sample liquid (Ethyl 3-bromo-2-
methylbenzoate) up to the calibration mark, ensuring there are no air bubbles. Weigh the
filled pycnometer.

o Calculation: The mass of the liquid is the difference between the mass of the filled and empty
pycnometer. The density is then calculated by dividing the mass of the liquid by the known
volume of the pycnometer. The temperature at which the measurement is made should be
recorded as density is temperature-dependent.
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Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Protocol:
o Apparatus: A refractometer (e.g., an Abbé refractometer) is used for this measurement.

» Calibration: Calibrate the refractometer using a standard sample with a known refractive
index, such as distilled water.

o Sample Application: Place a few drops of Ethyl 3-bromo-2-methylbenzoate on the prism of
the refractometer.

o Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs of the eyepiece.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and noted, as the refractive index is temperature-dependent (typically
reported at 20°C).

Synthesis Workflow

As Ethyl 3-bromo-2-methylbenzoate is not a naturally occurring compound, it is synthesized
in the laboratory. A common route involves the esterification of its corresponding carboxylic
acid, 3-bromo-2-methylbenzoic acid. The following diagram illustrates a logical workflow for the
synthesis of 3-bromo-2-methylbenzoic acid followed by its esterification to yield the target
compound.

Click to download full resolution via product page
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Caption: Synthetic workflow for Ethyl 3-bromo-2-methylbenzoate.

This synthetic pathway begins with the selective lithiation of 1,3-dibromo-2-methylbenzene,
followed by carboxylation to form the carboxylic acid. The final step is a classic Fischer
esterification, where the carboxylic acid is reacted with ethanol in the presence of an acid
catalyst to produce the desired ethyl ester.[4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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